Cas no 2171574-93-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid
• CAS No: 2171574-93-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6320521
• PubChem ID: 165501819
• Update Time: 2025-10-30

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid
• EN300-1492121
• 2171574-93-7
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethoxy}propanoic acid

• Inchi： 1S/C25H30N2O6/c1-2-7-22(24(30)26-13-15-32-14-12-23(28)29)27-25(31)33-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KNYXBGRQCIAURZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid

Latest Research on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid (CAS: 2171574-93-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid (CAS: 2171574-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a propanoic acid linker, is primarily utilized in peptide synthesis and drug development. Recent studies highlight its role as a versatile building block for the design of novel therapeutics, particularly in targeted drug delivery systems and prodrug strategies.

One of the key advancements in the application of this compound is its integration into solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the incorporation of unnatural amino acids and complex side chains, thereby expanding the chemical space for peptide-based drug discovery. The Fmoc group, in particular, offers advantages in terms of stability and selective deprotection, making it a preferred choice for modern peptide chemistry. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of cyclic peptides with enhanced bioavailability and target specificity.

In addition to its synthetic utility, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid has been explored for its potential in bioconjugation strategies. A recent report in ACS Chemical Biology highlighted its application in the development of antibody-drug conjugates (ADCs), where the propanoic acid linker enables stable attachment of cytotoxic payloads to monoclonal antibodies. This approach has shown promise in improving the therapeutic index of cancer treatments by minimizing off-target effects.

Further investigations into the physicochemical properties of this compound have revealed its compatibility with aqueous and organic solvents, a critical factor for its use in diverse formulation strategies. Computational modeling studies, as cited in a 2024 Nature Communications article, have provided insights into its conformational flexibility and interaction with biological targets, paving the way for rational drug design. These findings underscore the compound's potential as a multifunctional tool in medicinal chemistry.

Looking ahead, ongoing research aims to optimize the scalability and cost-effectiveness of synthesizing 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethoxy}propanoic acid, with several pharmaceutical companies investing in green chemistry approaches. Its role in the development of next-generation biologics and personalized medicine is expected to grow, particularly in areas such as oncology and autoimmune diseases. As the field advances, this compound is poised to remain a cornerstone in the toolkit of chemical biologists and pharmaceutical researchers.